Cas no 1891186-00-7 (methyl 2-hydroxy-2-(2-hydroxy-4-methoxyphenyl)acetate)

• Product Name: methyl 2-hydroxy-2-(2-hydroxy-4-methoxyphenyl)acetate
• CAS No: 1891186-00-7
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 6526039
• PubChem ID: 117302655
• Update Time: 2025-05-19

methyl 2-hydroxy-2-(2-hydroxy-4-methoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(2-hydroxy-4-methoxyphenyl)acetate
• 1891186-00-7
• EN300-1817193

• Inchi： 1S/C10H12O5/c1-14-6-3-4-7(8(11)5-6)9(12)10(13)15-2/h3-5,9,11-12H,1-2H3
• InChI Key： PCRMZBHBXMISDO-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC(=CC=1O)OC

Computed Properties

• Exact Mass: 212.06847348g/mol
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on methyl 2-hydroxy-2-(2-hydroxy-4-methoxyphenyl)acetate

Exploring the Properties and Applications of Methyl 2-Hydroxy-2-(2-Hydroxy-4-Methoxyphenyl)Acetate (CAS No. 1891186-00-7)

In the realm of organic chemistry, methyl 2-hydroxy-2-(2-hydroxy-4-methoxyphenyl)acetate (CAS No. 1891186-00-7) has garnered significant attention due to its unique structural features and versatile applications. This compound, often referred to by its systematic name or CAS number, is a hydroxy-substituted phenyl acetate derivative that plays a pivotal role in pharmaceutical intermediates, cosmetic formulations, and specialty chemical synthesis. Its molecular structure, characterized by a methoxy group and hydroxy functionalities, contributes to its reactivity and solubility, making it a valuable building block in organic synthesis.

The growing interest in methyl 2-hydroxy-2-(2-hydroxy-4-methoxyphenyl)acetate is evident from the surge in searches related to "CAS 1891186-00-7 uses" and "hydroxy phenyl acetate derivatives." Researchers and industry professionals are particularly intrigued by its potential as a precursor in the development of antioxidants and UV filters, aligning with the increasing demand for sustainable and skin-friendly ingredients in cosmetics. Moreover, its role in flavor and fragrance applications has sparked discussions in forums and scientific communities, highlighting its multifaceted utility.

From a synthetic perspective, methyl 2-hydroxy-2-(2-hydroxy-4-methoxyphenyl)acetate is synthesized through esterification and hydroxylation reactions, often involving 4-methoxyphenol as a starting material. The compound's ester linkage and phenolic hydroxyl groups make it amenable to further chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability has led to its exploration in green chemistry initiatives, where researchers aim to minimize environmental impact while maximizing efficiency.

In the pharmaceutical sector, CAS 1891186-00-7 is investigated for its potential as an intermediate in the synthesis of bioactive molecules. Its structural motifs are reminiscent of natural phenolics, which are known for their anti-inflammatory and neuroprotective properties. Recent studies have also explored its incorporation into biodegradable polymers, addressing the global push for sustainable materials. These applications resonate with current trends in "eco-friendly chemicals" and "bio-based intermediates," topics frequently searched in academic and industrial databases.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize methyl 2-hydroxy-2-(2-hydroxy-4-methoxyphenyl)acetate, ensuring purity and consistency for industrial use. Quality control protocols are critical, given the compound's sensitivity to oxidation and hydrolysis, which can affect its performance in end-use applications. Storage recommendations typically include cool, dry conditions and inert atmospheres to preserve its stability.

The commercial availability of methyl 2-hydroxy-2-(2-hydroxy-4-methoxyphenyl)acetate has expanded in recent years, with suppliers emphasizing its high purity grades and custom synthesis options. This accessibility has fueled its adoption in niche markets, including advanced material science and nutraceutical formulations. As regulatory frameworks evolve, compliance with REACH and other international standards ensures its safe handling and transportation.

Looking ahead, the trajectory of CAS 1891186-00-7 is poised for growth, driven by innovations in sustainable chemistry and functional materials. Its alignment with the United Nations' Sustainable Development Goals (SDGs), particularly in responsible consumption and production, underscores its relevance in modern industrial practices. For researchers and manufacturers alike, understanding the nuances of this compound—from its synthetic pathways to its application-specific performance—is essential for unlocking its full potential.